Cas no 332064-75-2 (Fmoc-(R)-3-amino-6-phenyl-5-hexenoic Acid)

• Product Name: Fmoc-(R)-3-amino-6-phenyl-5-hexenoic Acid
• CAS No: 332064-75-2
• MF: C₂₇H₂₅NO₄
• MW: 427.4917075634
• MDL: MFCD01860907
• CID: 304062
• PubChem ID: 7009721
• Update Time: 2025-06-10

Fmoc-(R)-3-amino-6-phenyl-5-hexenoic Acid Chemical and Physical Properties

Names and Identifiers

• 5-Hexenoic acid,3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-6-phenyl-, (3R)-
• (2R)-3-amino-2-(9H-fluoren-9-ylmethoxycarbonyl)-6-phenylhex-5-enoic acid
• Fmoc-(R)- 3-Amino-(6-phenyl)-5-hexenoic acid
• Fmoc-(R)-3-amino-6-phenyl-5-hexenoic acid
• 5-Hexenoic acid,3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-6-phenyl-,(3R)
• Fmoc-D-b-HoAla(styryl)-OH
• FMOC-D-PHE(NO 5,6-CH)-(C*CH2)OH
• N-(9-FLUORENYLMETHOXYCARBONYL)-(R)-3-AMINO-(6-PHENYL)-5-HEXENOIC ACID
• RARECHEM AK PT F006
• CS-0332907
• MFCD01860907
• 1272755-58-4
• (E,3R)-3-(9H-fluoren-9-ylmethoxycarbonylamino)-6-phenylhex-5-enoic acid
• (3R,5E)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-6-phenylhex-5-enoic acid
• AKOS026674304
• (R,E)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-6-phenylhex-5-enoic acid
• Fmoc-(R)-3-amino-(6-phenyl)-5-hexenoic acid, AldrichCPR
• PS-12341
• Fmoc-(R)-3-amino-(6-phenyl)-5-hexenoic acid
• (R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-6-phenylhex-5-enoic acid
• (R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-6-phenylhex-5-enoicacid
• SCHEMBL119134
• 332064-75-2
• D86828
• Fmoc-(R)-3-amino-6-phenyl-5-hexenoic Acid

• MDL： MFCD01860907
• Inchi： 1S/C27H25NO4/c29-26(30)17-20(12-8-11-19-9-2-1-3-10-19)28-27(31)32-18-25-23-15-6-4-13-21(23)22-14-5-7-16-24(22)25/h1-11,13-16,20,25H,12,17-18H2,(H,28,31)(H,29,30)/b11-8+/t20-/m1/s1
• InChI Key： MLWHGLZHUJARIA-OJLWIZQOSA-N
• SMILES： O(C(N[C@@H](CC(=O)O)C/C=C/C1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 427.17800
• Monoisotopic Mass: 427.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.63000
• LogP: 5.86280

Fmoc-(R)-3-amino-6-phenyl-5-hexenoic Acid Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on Fmoc-(R)-3-amino-6-phenyl-5-hexenoic Acid

Fmoc-(R)-3-amino-6-phenyl-5-hexenoic Acid: A Comprehensive Overview

Fmoc-(R)-3-amino-6-phenyl-5-hexenoic acid, with the CAS number 332064-75-2, is a significant compound in the field of organic chemistry and biochemistry. This compound is characterized by its unique structure, which includes a Fmoc (9-fluorenylmethyloxycarbonyl) protecting group, an (R)-amino acid moiety, and a 6-phenyl substituent on the 5-hexenoic acid backbone. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery, peptide synthesis, and materials science.

Recent studies have highlighted the importance of Fmoc-(R)-3-amino-6-phenyl-5-hexenoic acid in the development of bioactive compounds. Its amino acid derivative nature allows it to participate in peptide bond formation, making it a valuable building block in peptide synthesis. The Fmoc group serves as an excellent protecting group for amino acids during solid-phase synthesis, ensuring high yields and purity in the final product. Additionally, the 6-phenyl substituent introduces aromaticity into the molecule, enhancing its stability and bioavailability.

The 5-hexenoic acid backbone of this compound is particularly interesting due to its unsaturated double bond. This feature not only contributes to the molecule's flexibility but also enables it to engage in various chemical reactions, such as conjugation and cross-linking. Recent research has explored the use of this compound in the synthesis of bio-inspired polymers and self-healing materials. The ability to form covalent bonds under specific conditions makes it a promising candidate for advanced material applications.

In terms of biological activity, Fmoc-(R)-3-amino-6-phenyl-5-hexenoic acid has shown potential as a precursor for peptide-based drugs. Its stereochemistry at the amino group (R configuration) plays a crucial role in determining its interaction with biological systems. Studies have demonstrated that this compound can modulate enzyme activity and cellular signaling pathways, making it a valuable tool in drug design.

The synthesis of Fmoc-(R)-3-amino-6-phenyl-5-hexenoic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The introduction of the Fmoc group is typically achieved through nucleophilic acyl substitution, while the phenyl substituent is introduced via coupling reactions. Recent advancements in catalysis have improved the efficiency and selectivity of these reactions, leading to higher-quality products.

From an environmental perspective, the development of sustainable synthetic routes for Fmoc-(R)-3-amino-6-phenyl-5-hexenoic acid is gaining attention. Researchers are exploring green chemistry approaches, such as using biodegradable solvents and enzymatic catalysts, to reduce the environmental footprint of its production. These efforts align with global initiatives to promote eco-friendly chemical manufacturing practices.

In conclusion, Fmoc-(R)-3-amino-6-phenyl-5-hexenoic acid is a multifaceted compound with significant potential across various scientific domains. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future research and development endeavors.